Cas no 1420983-06-7 ((1-(3-Chloroquinoxalin-2-yl)pyrrolidin-3-yl)methanol)
1420983-06-7 structure
Product Name:(1-(3-Chloroquinoxalin-2-yl)pyrrolidin-3-yl)methanol
CAS No:1420983-06-7
MF:C13H14ClN3O
MW:263.722761631012
CID:2171562
Update Time:2023-08-05
(1-(3-Chloroquinoxalin-2-yl)pyrrolidin-3-yl)methanol Chemical and Physical Properties
Names and Identifiers
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- (1-(3-Chloroquinoxalin-2-yl)pyrrolidin-3-yl)methanol
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- Inchi： 1S/C13H14ClN3O/c14-12-13(17-6-5-9(7-17)8-18)16-11-4-2-1-3-10(11)15-12/h1-4,9,18H,5-8H2
- InChI Key： UXBMOCKVHLDKMO-UHFFFAOYSA-N
- SMILES： ClC1C(=NC2C=CC=CC=2N=1)N1CCC(CO)C1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 291
- Topological Polar Surface Area: 49.2
(1-(3-Chloroquinoxalin-2-yl)pyrrolidin-3-yl)methanol Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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